Cas no 51066-08-1 (7-Azabicyclo[4.1.0]heptane, 7-methyl-)

7-Azabicyclo[4.1.0]heptane, 7-methyl- structure
51066-08-1 structure
Product Name:7-Azabicyclo[4.1.0]heptane, 7-methyl-
CAS No:51066-08-1
MF:C7H13N
MW:111.184821844101
MDL:MFCD17215407
CID:1571686
PubChem ID:12396089
Update Time:2025-04-21

7-Azabicyclo[4.1.0]heptane, 7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Azabicyclo[4.1.0]heptane, 7-methyl-
    • 7-methyl-7-azabicyclo-(4,1,0)-heptane
    • AKOS015968915
    • 7-Methyl-7-aza-bicyclo[4.1.0]heptane
    • EN300-6486792
    • 7-Methyl-7-azabicyclo[4.1.0]heptane
    • DB-333781
    • CS-0256419
    • SCHEMBL8340733
    • 7-Methyl-7-azabicyclo[4,1,0]heptane
    • 7-methyl-7-azabicyclo[4.1.0] heptane
    • AUKSCMCYMDCFAB-UHFFFAOYSA-N
    • MFCD17215407
    • 51066-08-1
    • MDL: MFCD17215407
    • Inchi: 1S/C7H13N/c1-8-6-4-2-3-5-7(6)8/h6-7H,2-5H2,1H3
    • InChI Key: AUKSCMCYMDCFAB-UHFFFAOYSA-N
    • SMILES: N1(C)C2CCCCC12

Computed Properties

  • Exact Mass: 111.10489
  • Monoisotopic Mass: 111.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 3Ų

Experimental Properties

  • PSA: 3.01

7-Azabicyclo[4.1.0]heptane, 7-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6486792-0.05g
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51066-08-1 95.0%
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Enamine
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51066-08-1 95.0%
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Enamine
EN300-6486792-10.0g
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abcr
AB336314-250 mg
7-Methyl-7-azabicyclo[4,1,0]heptane; .
51066-08-1
250 mg
€565.00 2023-07-19
abcr
AB336314-1 g
7-Methyl-7-azabicyclo[4,1,0]heptane; .
51066-08-1
1 g
€1,069.00 2023-07-19
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